Quetiapine-d4 Hemifumarate
Quetiapine-d4 Hemifumarate
Brand Name:
Vulcanchem
CAS No.:
1031703-35-1
VCID:
VC0130390
InChI:
InChI=1S/C21H25N3O2S/c25-14-16-26-15-13-23-9-11-24(12-10-23)21-17-5-1-3-7-19(17)27-20-8-4-2-6-18(20)22-21/h1-8,25H,9-16H2/i13D2,15D2
SMILES:
C1CN(CCN1CCOCCO)C2=NC3=CC=CC=C3SC4=CC=CC=C42
Molecular Formula:
C21H25N3O2S
Molecular Weight:
387.5 g/mol
Quetiapine-d4 Hemifumarate
CAS No.: 1031703-35-1
Reference Standards
VCID: VC0130390
Molecular Formula: C21H25N3O2S
Molecular Weight: 387.5 g/mol
| CAS No. | 1031703-35-1 |
|---|---|
| Product Name | Quetiapine-d4 Hemifumarate |
| Molecular Formula | C21H25N3O2S |
| Molecular Weight | 387.5 g/mol |
| IUPAC Name | 2-[2-(4-benzo[b][1,4]benzothiazepin-6-ylpiperazin-1-yl)-1,1,2,2-tetradeuterioethoxy]ethanol |
| Standard InChI | InChI=1S/C21H25N3O2S/c25-14-16-26-15-13-23-9-11-24(12-10-23)21-17-5-1-3-7-19(17)27-20-8-4-2-6-18(20)22-21/h1-8,25H,9-16H2/i13D2,15D2 |
| Standard InChIKey | URKOMYMAXPYINW-LXEIGJDRSA-N |
| Isomeric SMILES | [2H]C([2H])(C([2H])([2H])OCCO)N1CCN(CC1)C2=NC3=CC=CC=C3SC4=CC=CC=C42 |
| SMILES | C1CN(CCN1CCOCCO)C2=NC3=CC=CC=C3SC4=CC=CC=C42 |
| Canonical SMILES | C1CN(CCN1CCOCCO)C2=NC3=CC=CC=C3SC4=CC=CC=C42 |
| Synonyms | Seroquel-d4 ; ICI-204636-d4 ; 2-[2-(4-Dibenzo[b,f][1,4]thiazepin-11-yl-1-piperazinyl)ethoxy]ethanol-d4 Bis[(2E)-2-Butenedioate]; |
| PubChem Compound | 24808524 |
| Last Modified | Nov 11 2021 |
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